Cas no 690214-82-5 (3-(2E)-3-(4-ethylphenyl)prop-2-enoyl-2H-chromen-2-one)

• Product Name: 3-(2E)-3-(4-ethylphenyl)prop-2-enoyl-2H-chromen-2-one
• CAS No: 690214-82-5
• MF: C₂₀H₁₆O₃
• MW: 304.339245796204
• CID: 6545735
• Update Time: 2025-10-20

3-(2E)-3-(4-ethylphenyl)prop-2-enoyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2E)-3-(4-ethylphenyl)prop-2-enoyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-[3-(4-ethylphenyl)-1-oxo-2-propen-1-yl]-

• Inchi： 1S/C20H16O3/c1-2-14-7-9-15(10-8-14)11-12-18(21)17-13-16-5-3-4-6-19(16)23-20(17)22/h3-13H,2H2,1H3
• InChI Key： MMMATMHUXBVAHD-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(=O)C=CC1=CC=C(CC)C=C1

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Melting Point: 172-174 °C(Solv: methanol (67-56-1))
• Boiling Point: 513.2±49.0 °C(Predicted)

Additional information on 3-(2E)-3-(4-ethylphenyl)prop-2-enoyl-2H-chromen-2-one

Comprehensive Overview of 3-(2E)-3-(4-ethylphenyl)prop-2-enoyl-2H-chromen-2-one (CAS No. 690214-82-5)

3-(2E)-3-(4-ethylphenyl)prop-2-enoyl-2H-chromen-2-one (CAS No. 690214-82-5) is a synthetic organic compound belonging to the coumarin derivative family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and bioactive molecule development. Its unique structure, featuring a chromen-2-one core coupled with a propenoyl side chain, makes it a versatile intermediate for further chemical modifications.

The growing interest in CAS No. 690214-82-5 is partly driven by the increasing demand for novel small-molecule therapeutics and fluorescent probes. Researchers are actively exploring its structure-activity relationships (SAR) to optimize its properties for specific applications. For instance, its chromophore characteristics make it a candidate for optical materials, while its potential biological activity is being investigated in the context of enzyme inhibition and cell signaling modulation.

One of the most frequently asked questions about 3-(2E)-3-(4-ethylphenyl)prop-2-enoyl-2H-chromen-2-one revolves around its synthesis methods. The compound is typically prepared via Knoevenagel condensation or Michael addition reactions, which are well-documented in organic chemistry literature. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes, reducing the use of hazardous solvents and improving overall yields.

In the context of drug discovery, CAS No. 690214-82-5 has shown promise as a scaffold for designing targeted therapies. Its coumarin backbone is known to interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs). This has sparked interest in its potential role in treating chronic inflammatory diseases and neurodegenerative disorders, which are among the top health concerns today.

Another area of exploration for 3-(2E)-3-(4-ethylphenyl)prop-2-enoyl-2H-chromen-2-one is its application in advanced materials. The compound's photophysical properties, such as its fluorescence emission and stokes shift, make it suitable for use in organic light-emitting diodes (OLEDs) and sensors. With the rise of flexible electronics and wearable technology, such materials are in high demand.

From a regulatory perspective, CAS No. 690214-82-5 is not classified as a hazardous substance under major global frameworks like REACH or GHS. However, researchers and manufacturers are advised to follow standard laboratory safety protocols when handling this compound, including the use of personal protective equipment (PPE) and proper ventilation systems.

The future of 3-(2E)-3-(4-ethylphenyl)prop-2-enoyl-2H-chromen-2-one looks promising, with ongoing studies focusing on its structure optimization and application expansion. As the scientific community continues to uncover its full potential, this compound is likely to play a significant role in addressing some of the most pressing challenges in healthcare and technology.